Cas no 5522-66-7 (Protoporphyrin IX dimethyl ester)

Protoporphyrin IX dimethyl ester structure

5522-66-7 structure

Product Name:Protoporphyrin IX dimethyl ester

CAS No:5522-66-7

Molecular Formula:C₃₆H₃₈N₄O₄

Molecular Weight:590.71132

MDL:MFCD29047709

CID:45983

PubChem ID:24846363

Protoporphyrin IX dimethyl ester Properties

Names and Identifiers

- Protoporphyrin IX dimethyl ester
- Dimethyl 8,13-divinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate
- 3-Phenylpropionyl chloride
- Ooporpyhrin dimethyl ester
- Protoporphyrin IX dimethyl ester, ≥95%(HPLC)
- methyl 3-[8,13-di(ethenyl)-18-(3-methoxy-3-oxo-propyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
- methyl 3-[8,13-di(ethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
- Protoporphyrin IX diMethyl es
- 21H,23H-Porphine-2,18-dipropanoicacid, 7,12-diethenyl-3,8,13,17-tetraMethyl-, 2,18-diMethyl ester
- ProtoporphyrinIX dimethyl ester,Dimethyl 8,13-divinyl-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionate, Ooporpyhrin dimethyl ester
- 7,12-diethenyl-3,8,13,17-tetramethyl-21H,23H-Porphine-2,18-dipropanoic acid- 2,18-dimethyl ester
- +Expand
- MDL： MFCD29047709
- InChIKey： XNCGCBXDDMJCKW-MFBGAUBSSA-N
- Inchi： 1S/C36H38N4O4/c1-9-23-19(3)27-15-28-21(5)25(11-13-35(41)43-7)33(39-28)18-34-26(12-14-36(42)44-8)22(6)30(40-34)17-32-24(10-2)20(4)29(38-32)16-31(23)37-27/h9-10,15-18,37,40H,1-2,11-14H2,3-8H3/b27-15-,28-15?,29-16?,30-17?,31-16-,32-17-,33-18-,34-18?
- SMILES： CC1=C2/C=C3C(C)=C(CCC(OC)=O)C(/C=C(N/4)/C(CCC(OC)=O)=C(C)C4=C\C5=N/C(C(C)=C5C=C)=C\C(N2)=C1C=C)=N/3
- BRN： 381574

Computed Properties

Exact Mass: 590.28900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 10
Monoisotopic Mass: 590.28930571g/mol
Heavy Atom Count: 44
Complexity: 1040
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.3
Tautomer Count: 1001
Surface Charge: 0
Topological Polar Surface Area: 110Å²

Experimental Properties

LogP: 4.21740
PSA: 108.90000
Boiling Point: 1016.967°C at 760 mmHg
Melting Point: 225-228 °C (lit.)
Solubility: DMSO: soluble
Color/Form: Crystallization. Sensitive to light and air
Solubility: Soluble in chloroform, slightly soluble in methanol, insoluble in carbonic acid solution
Density: 1.1960

Protoporphyrin IX dimethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DCLI-100mg	Protoporphyrin IX dimethyl ester	5522-66-7		100mg	$117.00	2024-04-29
A2B Chem LLC	AG22054-100mg	Protoporphyrin ix dimethyl ester	5522-66-7		100mg	$127.00	2024-04-19
Aaron	AR00DCTU-100mg	Protoporphyrin IX dimethyl ester	5522-66-7	95%	100mg	$44.00
abcr	AB121309-100 mg	Protoporphyrin IX, dimethyl ester; .	5522-66-7		100 mg	€93.30	2023-07-20
Cooke Chemical	A6629612-100MG	Protoporphyrin IX dimethyl ester	5522-66-7	≥95%	100mg	RMB 409.60	2023-09-07
eNovation Chemicals LLC	D916297-1g	Protoporphyrin IX Dimethyl Ester	5522-66-7	95%	1g	$560	2022-09-06
Frontier Specialty Chemicals	P590-9-100 mg	Protoporphyrin IX dimethyl ester	5522-66-7		100mg	$ 58.00	2022-11-04
TRC	P838900-100mg	Protoporphyrin IX Dimethyl Ester	5522-66-7		100mg	$ 81.00	2023-09-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	YP0627-100mg	Protoporphyrin IX dimethyl ester	5522-66-7	≥90%	100mg	￥590元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P101397-500mg	Protoporphyrin IX dimethyl ester	5522-66-7	≥95%	500mg	¥1666.90	2023-09-01

Protoporphyrin IX dimethyl ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5522-66-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:5522-66-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:5522-66-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Protoporphyrin IX dimethyl ester Related Literature

1. Ordered interfaces for dual easy axes in liquid crystals

E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
2. Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†

Jian Jiang,Tianyu Wang,Minghua Liu Chem. Commun., 2010,46, 7178-7180
3. Modulating Cu+ distribution on the surface of Ce-doped CuO composite oxides for SO2-resistant NH3-selective catalytic reduction of NO

Mengmeng Xing,Qian Sun,Chun Zeng,Huize Wang,Dan Zhao,Ning Zhang,Sanguo Hong RSC Adv., 2017,7, 18830-18837
4. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
5. Effective uranium(vi) sorption from alkaline media using bi-functionalized silica-coated magnetic nanoparticles†

X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
6. High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†

Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
7. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†

Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
8. On splitting of the NICS(1) magnetic aromaticity index†

Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
9. Strategically designed azolyl-carboxylate MOFs for potential humid CO2 capture†

Shyamapada Nandi,Sattwick Haldar,Debanjan Chakraborty J. Mater. Chem. A, 2017,5, 535-543
10. Inside front cover

Nanoscale, 2016,8, 12848-12848

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